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Compound of Interest

Compound Name: 4-Cyano-2-iodobenzoic acid

Cat. No.: B578622 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes publicly available data. Detailed experimental protocols

and specific biological applications for 4-Cyano-2-iodobenzoic acid are not extensively

reported in the public domain. The information provided should be supplemented with internal

research and development.

Core Compound Properties
4-Cyano-2-iodobenzoic acid, with the CAS number 1260814-20-7, is a substituted aromatic

carboxylic acid. Its structure incorporates a cyano group and an iodine atom on the benzoic

acid framework, making it a potentially valuable building block in medicinal chemistry and

materials science. The presence of three distinct functional groups—carboxylic acid, cyano,

and iodo—offers multiple reaction sites for chemical modification and conjugation.

Table 1: Physicochemical Properties of 4-Cyano-2-iodobenzoic Acid
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Property Value Source(s)

CAS Number 1260814-20-7 [1][2][3][4]

Molecular Formula C₈H₄INO₂ [2][3][4]

Molecular Weight 273.03 g/mol [2][4]

IUPAC Name 4-cyano-2-iodobenzoic acid [1][2]

Canonical SMILES
N#CC1=CC=C(C(=O)O)C(I)=C

1
[2]

Appearance Pale yellow solid [2]

Purity Typically ≥95% - 97% [2][5]

Storage Conditions
Store at 0-8 °C, keep in a dark

place, sealed in dry conditions.
[2][3]

Potential Applications in Drug Discovery and
Organic Synthesis
While specific examples for 4-Cyano-2-iodobenzoic acid are not detailed in the searched

literature, its structural motifs are common in pharmacologically active molecules. Iodinated

aromatic compounds are key precursors for cross-coupling reactions (e.g., Suzuki, Heck,

Sonogashira), which are fundamental in the synthesis of complex organic molecules, including

active pharmaceutical ingredients (APIs).[6][7] The cyano group can act as a hydrogen bond

acceptor or be transformed into other functional groups, and the carboxylic acid allows for the

formation of amides, esters, and salts, which can modulate the pharmacokinetic properties of a

drug candidate.[7]

Derivatives of cyanobenzoic acid are mentioned as intermediates in the synthesis of various

pharmaceuticals, including Factor Xa inhibitors.[8] The strategic placement of the iodo and

cyano groups on the benzoic acid ring makes this compound a versatile intermediate for

creating libraries of compounds for drug screening.

Safety and Handling
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Safety data sheets for structurally related compounds such as 2-iodobenzoic acid and 4-

cyanobenzoic acid indicate that these types of molecules should be handled with care.

Table 2: General Hazard Information for Structurally Related Compounds

Hazard Description
Precautionary
Measures

Source(s)

Acute Toxicity

Harmful if swallowed,

in contact with skin, or

if inhaled.

Do not eat, drink or

smoke when using

this product. Wash

skin thoroughly after

handling. Use only

outdoors or in a well-

ventilated area.

[9][10][11][12]

Skin Irritation Causes skin irritation.

Wear protective

gloves. If on skin,

wash with plenty of

soap and water.

[9][10][12]

Eye Irritation
Causes serious eye

irritation/damage.

Wear eye

protection/face

protection. If in eyes,

rinse cautiously with

water for several

minutes. Remove

contact lenses, if

present and easy to

do. Continue rinsing.

[9][10][11][13]

Respiratory Irritation
May cause respiratory

irritation.

Avoid breathing dust.

If inhaled, remove

person to fresh air and

keep comfortable for

breathing.

[9][10]
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It is imperative to consult the specific Safety Data Sheet (SDS) for 4-Cyano-2-iodobenzoic
acid from the supplier before handling.

Logical Workflow for Synthesis and Application
The following diagram illustrates a generalized workflow for the potential synthesis and

subsequent application of 4-Cyano-2-iodobenzoic acid in a research and development

context.
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Caption: Generalized workflow for the synthesis and potential application of 4-Cyano-2-
iodobenzoic acid.

Experimental Protocols
Detailed, validated experimental protocols for the synthesis and specific reactions of 4-Cyano-
2-iodobenzoic acid (CAS 1260814-20-7) are not readily available in the public literature.

However, general procedures for analogous transformations are well-established.

Conceptual Synthesis via Diazotization-Sandmeyer
Reaction
The synthesis of iodinated and cyanated benzoic acids can often be achieved from the

corresponding amino-substituted precursors through diazotization followed by Sandmeyer-type

reactions. A plausible, though not explicitly documented, route could start from an appropriately

substituted aminobenzoic acid.

Disclaimer: The following is a generalized, conceptual protocol inspired by known organic

chemistry transformations and should be adapted and optimized with appropriate laboratory

safety precautions.

Diazotization of an Aminobenzoic Acid Precursor:

Dissolve the starting aminobenzoic acid derivative in an aqueous acidic solution (e.g., HCl,

H₂SO₄).

Cool the solution to 0-5 °C in an ice bath with vigorous stirring.

Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, maintaining

the temperature below 5 °C.

Stir the resulting diazonium salt solution at low temperature for a short period.

Introduction of Iodine and Cyano Groups (Conceptual):

The introduction of both iodo and cyano groups onto the aromatic ring in a one-pot

Sandmeyer-type reaction from a single diazonium salt is complex and would require
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significant methods development. A more plausible route would involve a multi-step

synthesis where one group is introduced, followed by manipulation of other substituents to

install the second group. For instance, starting from 4-amino-2-chlorobenzoic acid, one

might first perform a Sandmeyer reaction to introduce the cyano group, followed by a

halogen exchange or other method to introduce the iodine.

Detailed procedures for the synthesis of related compounds like m-iodobenzoic acid and the

general principles of diazotization can be found in Organic Syntheses preparations.[14]

Conclusion
4-Cyano-2-iodobenzoic acid is a chemical intermediate with significant potential for use in the

synthesis of complex organic molecules, particularly within the pharmaceutical industry. Its

trifunctional nature allows for diverse chemical modifications. While detailed application notes

and experimental protocols for this specific molecule are scarce in publicly accessible literature,

its structural components suggest its utility as a versatile building block. Researchers and drug

development professionals are encouraged to leverage the known reactivity of iodoarenes,

nitriles, and carboxylic acids to explore the synthetic possibilities offered by this compound. All

work should be preceded by a thorough review of the supplier's Safety Data Sheet and a

comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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